Cas no 1144495-52-2 (N-(4-butylphenyl)-6-(morpholin-4-yl)-9H-purin-2-amine)

• Product Name: N-(4-butylphenyl)-6-(morpholin-4-yl)-9H-purin-2-amine
• CAS No: 1144495-52-2
• MF: C₁₉H₂₄N₆O
• MW: 352.433463096619
• CID: 6404088
• PubChem ID: 39342649
• Update Time: 2025-11-04

N-(4-butylphenyl)-6-(morpholin-4-yl)-9H-purin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-6-(morpholin-4-yl)-9H-purin-2-amine
• N-(4-butylphenyl)-6-morpholin-4-yl-7H-purin-2-amine
• 9H-Purin-2-amine, N-(4-butylphenyl)-6-(4-morpholinyl)-
• N-(4-butylphenyl)-6-(morpholin-4-yl)-7H-purin-2-amine
• AKOS005580336
• SR-01000926351-1
• CCG-308837
• N-(4-butylphenyl)-6-morpholino-9H-purin-2-amine
• AKOS024528305
• VU0528856-1
• F5955-0062
• 1144495-52-2
• SR-01000926351

• Inchi： 1S/C19H24N6O/c1-2-3-4-14-5-7-15(8-6-14)22-19-23-17-16(20-13-21-17)18(24-19)25-9-11-26-12-10-25/h5-8,13H,2-4,9-12H2,1H3,(H2,20,21,22,23,24)
• InChI Key： SLIXVGOUZHHMFH-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(NC3=CC=C(CCCC)C=C3)=NC=2N2CCOCC2)NC=1

Computed Properties

• Exact Mass: 352.20115941g/mol
• Monoisotopic Mass: 352.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 645.1±65.0 °C(Predicted)
• pka: 11.01±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on N-(4-butylphenyl)-6-(morpholin-4-yl)-9H-purin-2-amine

Comprehensive Overview of N-(4-butylphenyl)-6-(morpholin-4-yl)-9H-purin-2-amine (CAS No. 1144495-52-2)

N-(4-butylphenyl)-6-(morpholin-4-yl)-9H-purin-2-amine (CAS No. 1144495-52-2) is a specialized purine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a butylphenyl group and a morpholine moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways.

The growing interest in N-(4-butylphenyl)-6-(morpholin-4-yl)-9H-purin-2-amine aligns with current trends in precision medicine and targeted therapies. With the rise of AI-driven drug discovery and computational chemistry, this compound has been explored in virtual screening campaigns to identify novel bioactive molecules. Its kinase inhibitory properties make it a candidate for addressing conditions such as inflammatory diseases and certain metabolic disorders, topics frequently searched by professionals in the field.

From a structural perspective, the presence of the morpholin-4-yl group enhances the compound's solubility and bioavailability, key factors in drug design. The 4-butylphenyl substituent contributes to its lipophilicity, influencing its membrane permeability and interaction with biological targets. These features are often discussed in forums and publications focusing on structure-activity relationships (SAR) and medicinal chemistry optimization.

In the context of synthetic accessibility, N-(4-butylphenyl)-6-(morpholin-4-yl)-9H-purin-2-amine can be prepared through multi-step organic synthesis, involving palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. Researchers frequently search for synthetic protocols and scaling-up strategies for such compounds, reflecting the demand for reproducible and efficient methodologies.

The compound's pharmacokinetic profile is another area of active investigation. Studies have examined its metabolic stability, plasma protein binding, and cytochrome P450 interactions—critical parameters in preclinical development. These aspects are highly relevant to audiences interested in ADME (Absorption, Distribution, Metabolism, and Excretion) properties and translational research.

Given the increasing focus on sustainable chemistry, efforts have been made to explore greener synthetic routes for N-(4-butylphenyl)-6-(morpholin-4-yl)-9H-purin-2-amine. Topics such as catalyst recycling and solvent-free reactions are frequently associated with this compound in academic discussions, catering to environmentally conscious researchers.

In summary, N-(4-butylphenyl)-6-(morpholin-4-yl)-9H-purin-2-amine (CAS No. 1144495-52-2) represents a versatile scaffold with broad implications in drug discovery. Its integration into modern research paradigms, such as machine learning-assisted compound design and high-throughput screening, underscores its relevance in contemporary science. As the field evolves, this compound is likely to remain a subject of interest for its potential to address unmet medical needs.